![molecular formula C18H18F3NO B3134746 N,3,5-trimethyl-N-[3-(trifluoromethyl)benzyl]benzenecarboxamide CAS No. 400083-31-0](/img/structure/B3134746.png)
N,3,5-trimethyl-N-[3-(trifluoromethyl)benzyl]benzenecarboxamide
Overview
Description
N,3,5-trimethyl-N-[3-(trifluoromethyl)benzyl]benzenecarboxamide (compound X) is a synthetic compound that has gained attention in the scientific research community due to its potential applications in various fields.
Scientific Research Applications
Supramolecular Chemistry
Benzene-1,3,5-tricarboxamides (BTAs), closely related to the compound , have emerged as versatile supramolecular building blocks. Their simple structure, coupled with an understanding of their self-assembly behavior, enables their application in nanotechnology, polymer processing, and biomedical fields. The self-assembly into one-dimensional, nanometer-sized rod-like structures, stabilized by threefold H-bonding, exemplifies their utility. The multivalent nature of these compounds also drives applications in the biomedical field, where they have started to see commercial applications (S. Cantekin, T. D. de Greef, & A. Palmans, 2012).
Organic Synthesis
The compound's structural analogs have been implicated in the synthesis of polyfunctional heteroaromatics, revealing new rearrangements and correcting structures of molecules previously assigned incorrectly. Such advancements in organic synthesis highlight the importance of these compounds in developing new synthetic methodologies and understanding reaction mechanisms, potentially offering new pathways for the synthesis of complex molecules (M. Moustafa et al., 2017).
Pharmacological Significance
Triazine analogs, structurally similar to the compound , have shown a wide spectrum of biological activities, including antimicrobial, anticancer, and antiviral effects. Such compounds are considered key moieties for future drug development, emphasizing the potential medicinal applications of N,3,5-trimethyl-N-[3-(trifluoromethyl)benzyl]benzenecarboxamide in pharmacology (Tarawanti Verma et al., 2019).
properties
IUPAC Name |
N,3,5-trimethyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3NO/c1-12-7-13(2)9-15(8-12)17(23)22(3)11-14-5-4-6-16(10-14)18(19,20)21/h4-10H,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVRWZEWRPLDFEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)N(C)CC2=CC(=CC=C2)C(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,3,5-trimethyl-N-[3-(trifluoromethyl)benzyl]benzenecarboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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